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Compound of Interest

Compound Name: Isojasmone

Cat. No.: B1237747

For researchers and scientists in the fast-paced world of drug development and fragrance
science, ensuring laboratory safety is paramount. This guide provides essential, immediate
safety and logistical information for handling Isojasmone, a common fragrance ingredient. By
offering clear, procedural guidance, we aim to be your preferred source for laboratory safety
and chemical handling information, building a foundation of trust that extends beyond the
products we supply.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling Isojasmone, a range of personal protective equipment is essential to minimize
exposure and ensure personal safety. The following PPE is recommended based on a
thorough hazard assessment.

Key Personal Protective Equipment:

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement. For
tasks with a higher risk of splashing, chemical splash goggles and a face shield should be
worn.[1]

e Hand Protection: Chemically resistant gloves, such as nitrile gloves, are required. For
prolonged contact or when handling larger quantities, heavier-duty gloves may be necessary.
Always inspect gloves for any signs of degradation or punctures before use.
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e Body Protection: A standard laboratory coat should be worn to protect against incidental skin
contact.[1] For operations with a significant splash potential, a chemical-resistant apron over
the lab coat is recommended.

» Respiratory Protection: Work should be conducted in a well-ventilated area. If engineering
controls such as a fume hood are not available or are insufficient to maintain exposure below
acceptable limits, a NIOSH-approved respirator may be required.

Physical and Chemical Properties of Isojasmone

Understanding the physical and chemical properties of Isojasmone is crucial for safe handling
and storage. The following table summarizes key quantitative data.

Property Value

Appearance Colorless to pale yellow liquid

Odor Floral, jasmine-like, green, and slightly fruity

Molecular Weight 166.26 g/mol [2]

Boiling Point 200-256 °C[2]

Flash Point > 93.3 °C (> 200.0 °F) Closed Cup[3][4]

Density Approximately 0.917-0.924 g/cm3[5][6]

Solubility I.nsoluble in water; soluble in organic solvents
like ethanol and ether.[2]

Vapor Pressure 0.0107 hPa at 20°CJ2]

Experimental Protocol: Preparation of a 1%
Isojasmone Solution in Ethanol

This protocol outlines a standard procedure for the preparation of a 1% Isojasmone solution in
ethanol, a common task in fragrance research and development.

Materials:
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* Isojasmone

» Ethanol (95% or absolute)

e Glass beaker or flask

o Graduated cylinder or pipette

e Analytical balance

o Magnetic stirrer and stir bar (optional)

o Appropriate PPE (lab coat, safety glasses, nitrile gloves)
Procedure:

e Preparation: Ensure the work area, typically a fume hood or a well-ventilated benchtop, is
clean and free of clutter. Assemble all necessary equipment and materials.

» Weighing Isojasmone:
o Place a clean, dry beaker or flask on the analytical balance and tare the weight.

o Carefully dispense the required amount of Isojasmone into the container. For example, to
prepare 100g of a 1% solution, you would weigh out 1.0g of Isojasmone.

o Record the exact weight.
e Adding Ethanol:
o Remove the container with the weighed Isojasmone from the balance.

o Measure the required amount of ethanol. For the 100g of a 1% solution, you would add
99.0g of ethanol. This can be done by weight or by calculating the required volume using
the density of ethanol.

o Slowly add the ethanol to the Isojasmone.

e Mixing:
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o Gently swirl the container to mix the contents.

o If necessary, place a magnetic stir bar in the container and place it on a magnetic stirrer at
a low to medium speed until the Isojasmone is completely dissolved.

e Storage:
o Transfer the solution to a clean, properly labeled, and tightly sealed storage bottle.

o The label should include the name of the solution (1% Isojasmone in Ethanol), the date of
preparation, and the initials of the preparer.

o Store the solution in a cool, dry, and well-ventilated area, away from sources of ignition.

Isojasmone Handling and Disposal Workflow

The following diagram illustrates the recommended workflow for the safe handling and disposal
of Isojasmone in a laboratory setting.
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Caption: A logical workflow for handling Isojasmone, from preparation to disposal.
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Operational and Disposal Plans

Storage:

o Store Isojasmone in a cool, dry, and well-ventilated area away from direct sunlight and
sources of ignition.[7]

o Keep containers tightly closed to prevent evaporation and contamination.[7]
» Store away from incompatible materials such as strong oxidizing agents.
Spill Management:

¢ In the event of a small spill, absorb the material with an inert absorbent such as vermiculite,
dry sand, or earth.

¢ Place the absorbent material into a suitable container for disposal.

o For large spills, evacuate the area and contact your institution's environmental health and
safety department.

o Ensure adequate ventilation to dissipate vapors.
Waste Disposal:

» Isojasmone and any materials contaminated with it should be disposed of as hazardous
waste.[3][4]

» Do not discharge into drains, sewers, or water courses.[3]
« All waste must be collected in designated, properly labeled, and sealed containers.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Your institution's environmental health and safety office will provide specific guidance on
waste collection and disposal procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Isojasmone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237747#personal-protective-equipment-for-
handling-isojasmone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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